Cas no 2503208-68-0 ({3,3-difluorospiro3.3heptan-1-yl}methanol)

• Product Name: {3,3-difluorospiro3.3heptan-1-yl}methanol
• CAS No: 2503208-68-0
• MF: C₈H₁₂F₂O
• MW: 162.177089691162
• MDL: MFCD32859404
• CID: 5671598
• PubChem ID: 155822651
• Update Time: 2023-11-27

{3,3-difluorospiro3.3heptan-1-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 2503208-68-0
• {3,3-difluorospiro[3.3]heptan-1-yl}methanol
• EN300-27149753
• (3,3-Difluorospiro[3.3]heptan-1-yl)methanol
• Spiro[3.3]heptane-1-methanol, 3,3-difluoro-
• {3,3-difluorospiro3.3heptan-1-yl}methanol

• MDL： MFCD32859404
• Inchi： 1S/C8H12F2O/c9-8(10)4-6(5-11)7(8)2-1-3-7/h6,11H,1-5H2
• InChI Key： NPYQLBVBMQMRKO-UHFFFAOYSA-N
• SMILES： FC1(CC(CO)C21CCC2)F

Computed Properties

• Exact Mass: 162.08562133g/mol
• Monoisotopic Mass: 162.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 211.4±10.0 °C(Predicted)
• pka: 15.03±0.10(Predicted)